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Compound of Interest

Compound Name: Choline fluoride

Cat. No.: B3052861 Get Quote

An In-depth Technical Guide on Choline Fluoride

This technical guide provides a detailed overview of choline fluoride, focusing on its chemical

identity, molecular structure, and synthesis. The information is intended for researchers,

scientists, and professionals in drug development and chemical research.

Chemical Identification and Properties
Choline fluoride is a quaternary ammonium salt consisting of a choline cation and a fluoride

anion.[1][2] It has garnered interest for its potential applications in various fields, including the

formation of deep eutectic solvents.[3][4]

Below is a summary of its key identifiers and properties.
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Identifier Value Reference

CAS Number 4696-35-9 [1][3][4]

Molecular Formula C5H14FNO [1][3]

Molecular Weight 123.17 g/mol [1][3][4]

IUPAC Name

2-

hydroxyethyl(trimethyl)azanium

;fluoride

[1][3]

SMILES C--INVALID-LINK--(C)CCO.[F-] [1][3]

InChI Key
FHCUSSBEGLCCHQ-

UHFFFAOYSA-M
[1][3][4]

Molecular Structure
The molecular structure of choline fluoride is characterized by the choline cation, which

features a tetrahedral geometry around the central nitrogen atom, and the fluoride anion.[1][2]

The electrostatic attraction between the positively charged choline and the negatively charged

fluoride ion defines its ionic nature.[1]
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Choline Cation Fluoride Anion
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Reagents:
- Choline Chloride

- Sodium or Potassium Fluoride

Dissolve Choline Chloride in a suitable solvent (e.g., water).

Add the fluoride source to the solution.

Stir the mixture at a controlled temperature.

Monitor reaction progress using NMR and/or Mass Spectrometry.

Isolate Choline Fluoride via purification steps (e.g., crystallization).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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